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Compound Name: Butyl hexanoate

Cat. No.: B146156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Butyl hexanoate (CAS No. 626-82-4), an ester with the molecular formula C10H20O2, is a

colorless liquid recognized for its characteristic fruity, pineapple-like aroma.[1] Beyond its

prevalent use as a flavoring and fragrance agent, understanding its physical properties is

crucial for its application in scientific research and pharmaceutical development, where it may

serve as a solvent, a volatile marker, or a component in formulation studies. This technical

guide provides a comprehensive overview of the core physical properties of butyl hexanoate,

complete with detailed experimental protocols for their determination.

Core Physical Properties
A summary of the key physical properties of butyl hexanoate is presented in the table below.

These values represent a synthesis of data from various reputable sources and provide a

baseline for laboratory applications.
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Property Value Units Conditions

Molecular Weight 172.27 g/mol

Appearance Colorless liquid

Odor Fruity, pineapple-like

Density 0.866 g/mL at 25 °C

Boiling Point 208 °C at 760 mmHg

61-62 °C at 3 mmHg

Melting Point -64.3 to -68.4 °C

Refractive Index 1.416 n20/D at 20 °C

Solubility in Water 33.39 mg/L at 25 °C (estimated)

Vapor Pressure 0.413 mmHg at 25 °C (estimated)

Flash Point 81 °C Closed Cup

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail the methodologies for measuring the key physical properties of butyl
hexanoate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

Method: Thiele Tube

This method is suitable for small sample volumes.

Apparatus:

Thiele tube
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Thermometer (-10 to 250 °C)

Capillary tube (sealed at one end)

Small test tube

Rubber band or similar attachment

Heating source (Bunsen burner or heating mantle)

Mineral oil

Procedure:

Attach the small test tube containing 0.5-1 mL of butyl hexanoate to the thermometer using

a rubber band. The bottom of the test tube should be level with the thermometer bulb.

Place a capillary tube, with the sealed end facing up, into the test tube containing the butyl
hexanoate.

Suspend the thermometer and attached test tube in a Thiele tube filled with mineral oil,

ensuring the oil level is above the side arm to allow for proper convection.

Gently heat the side arm of the Thiele tube.[2] As the temperature increases, a stream of

bubbles will emerge from the open end of the capillary tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.
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Boiling Point Determination Workflow

Prepare Sample and Apparatus

Heat the Thiele Tube Gently

Mount sample in Thiele tube

Observe Bubble Stream from Capillary

Monitor temperature and sample

Heat Until Continuous Bubble Stream

Increase heat if necessary

Remove Heat and Allow to Cool

Ensure rapid, continuous bubbling

Record Temperature at Liquid Entry

Observe capillary tube closely

Result: Boiling Point

Note the precise temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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